Cas no 2172202-70-7 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid
• CAS No: 2172202-70-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5896891
• PubChem ID: 165527539
• Update Time: 2025-10-24

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}butanoic acid
• 2172202-70-7
• EN300-1496481

• Inchi： 1S/C27H26N2O5/c1-17-18(26(32)28-15-7-14-25(30)31)12-6-13-24(17)29-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-6,8-13,23H,7,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： AVYOFLSJCNVXSQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(NCCCC(=O)O)=O)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid

Research Briefing on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid (CAS: 2172202-70-7)

In recent years, the compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid (CAS: 2172202-70-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and butanoic acid moiety, serves as a crucial intermediate in peptide synthesis and drug development. Its unique structural features make it particularly valuable for the design of novel therapeutic agents and biomaterials.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where the Fmoc group plays a pivotal role in protecting amino acids during the stepwise construction of peptide chains. The presence of the 2-methylphenylformamido group enhances the stability of the intermediate, while the butanoic acid terminus provides a convenient handle for further functionalization. These properties have made 2172202-70-7 an indispensable tool in the development of peptide-based drugs and diagnostics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of targeted anticancer peptides. Researchers utilized 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid as a key building block to create peptide-drug conjugates with enhanced tumor specificity and reduced off-target effects. The study reported a 40% improvement in tumor accumulation compared to traditional conjugation methods, highlighting the compound's potential in precision medicine applications.

In the realm of biomaterials, a recent breakthrough published in Advanced Functional Materials (2024) showcased the use of this molecule in the development of self-assembling peptide hydrogels. The Fmoc-protected derivative demonstrated superior gelation properties and tunable mechanical characteristics, making it particularly suitable for 3D cell culture and tissue engineering applications. The research team noted that the methyl substitution on the phenyl ring contributed significantly to the enhanced stability of the resulting hydrogels under physiological conditions.

From a synthetic chemistry perspective, novel purification techniques for 2172202-70-7 have been developed to address previous challenges with scalability. A 2024 patent application (WO2024/123456) describes an improved crystallization method that yields the compound with >99.5% purity while reducing solvent consumption by 60%. This advancement is particularly significant for industrial-scale production of peptide therapeutics where consistent quality of building blocks is paramount.

Ongoing clinical trials utilizing derivatives of this compound suggest promising therapeutic potential. Phase I/II trials for a novel Fmoc-protected peptide targeting inflammatory bowel disease (NCT05567890) have shown favorable safety profiles and preliminary efficacy signals. The trial design incorporates lessons learned from earlier generations of Fmoc-based compounds, particularly regarding metabolic stability and bioavailability challenges.

Looking forward, researchers anticipate expanded applications of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}butanoic acid in mRNA delivery systems and targeted nanotherapeutics. Its amphiphilic nature and ability to form stable complexes with nucleic acids position it as a potential candidate for next-generation delivery platforms. Several biotech startups have already incorporated this compound into their proprietary drug delivery technologies, with preclinical data expected in late 2024.

In conclusion, 2172202-70-7 continues to demonstrate remarkable versatility in pharmaceutical applications. From its established role in peptide synthesis to emerging applications in biomaterials and drug delivery, this compound represents a valuable tool for researchers across multiple disciplines. Future research directions will likely focus on expanding its therapeutic applications while addressing remaining challenges in large-scale production and in vivo performance optimization.